A chiroptical molecular sensor for ferrocene†

Chemical Communications Pub Date: 2016-08-10 DOI: 10.1039/C6CC05937F

Abstract

A homochiral, square-shaped, D2 symmetrical nanosized metal-linked macrocycle is able to form stable complexes with ferrocene in polar solvents, with detection achieved by means of multiple outputs (optical/chiroptical spectroscopies and cyclic voltammetry). Selective sensing using chiroptical spectroscopy in the presence of interfering analytes is demonstrated.

Graphical abstract: A chiroptical molecular sensor for ferrocene
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